Cas no 261350-70-3 ((2R,3S)-3-fluoropyrrolidine-2-carboxylic acid)

(2R,3S)-3-Fluoropyrrolidine-2-carboxylic acid is a fluorinated proline derivative with a stereochemically defined structure, making it a valuable chiral building block in medicinal chemistry and peptide research. The fluorine substitution at the 3-position enhances metabolic stability and influences conformational properties, which can improve binding affinity in bioactive compounds. Its rigid pyrrolidine scaffold and carboxylic acid functionality allow for versatile incorporation into peptidomimetics and small-molecule inhibitors. The defined (2R,3S) configuration ensures precise stereochemical control in synthesis. This compound is particularly useful in the design of protease inhibitors, receptor modulators, and other therapeutics where fluorination is leveraged for pharmacokinetic optimization. High purity and consistent stereochemistry are critical for reliable research applications.

(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid structure

261350-70-3 structure

Product Name:(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid

CAS No:261350-70-3

MF:C₅H₈FNO₂

MW:133.120924949646

CID:2619719

PubChem ID:54436740

Update Time:2025-06-07

(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid
- Inchi： 1S/C5H8FNO2/c6-3-1-2-7-4(3)5(8)9/h3-4,7H,1-2H2,(H,8,9)/t3-,4-/m0/s1
- InChI Key： WLGLSRHRSYWDST-IMJSIDKUSA-N
- SMILES： F[C@H]1CCN[C@@H]1C(=O)O

Computed Properties

Exact Mass: 133.05390666g/mol
Monoisotopic Mass: 133.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.7
Topological Polar Surface Area: 49.3Å²

(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5316-100MG	(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid	261350-70-3	95%	100MG	￥ 3,042.00	2023-04-07
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